N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide

• IUPAC Name: N-ethyl-3,5-dimethoxy-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C22H24N2O4/c1-5-24(22(26)16-10-18(27-3)12-19(11-16)28-4)13-17-9-15-8-6-7-14(2)20(15)23-21(17)25/h6-12H,5,13H2,1-4H3,(H,23,25)
• InChI Key: KYSUOXUYCIDVKA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=CC=CC(=C2NC1=O)C)C(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide, also known as VU0152100, is a small molecule drug that has gained attention for its potential use in scientific research. This compound is known to interact with a specific type of receptor in the brain, which has implications for the treatment of various neurological disorders. In

Mechanism of Action

N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide is a selective allosteric modulator of the M4 receptor. It binds to a specific site on the receptor, known as the allosteric site, and modifies the receptor's activity. This leads to increased signaling through the M4 receptor, which has been shown to have beneficial effects in various neurological disorders.
Biochemical and Physiological Effects:
N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide has been shown to have several biochemical and physiological effects. In preclinical studies, it has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been shown to reduce drug-seeking behavior in animal models of addiction. These effects are thought to be mediated through the modulation of the M4 receptor.

Advantages and Limitations for Lab Experiments

N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide has several advantages for use in lab experiments. It is a small molecule drug, which makes it easy to administer to animals and study its effects. It is also highly selective for the M4 receptor, which reduces the likelihood of off-target effects. However, there are also limitations to its use. N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide has poor solubility in water, which can make it difficult to administer in certain experiments. Additionally, its effects may be dependent on the specific animal model used, which can limit its generalizability to humans.

Future Directions

There are several future directions for research on N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide. One area of interest is its potential use in the treatment of Parkinson's disease. Preclinical studies have shown that N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide can improve motor function in animal models of Parkinson's disease, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is its potential use in the treatment of addiction. N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide has shown promise in reducing drug-seeking behavior in animal models of addiction, and further research is needed to determine its potential as a treatment for substance use disorders. Finally, further research is needed to determine the safety and efficacy of N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide in humans, which will be necessary before it can be considered for clinical use.
Conclusion:
In conclusion, N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide is a small molecule drug that has gained attention for its potential use in scientific research. It interacts with the M4 receptor in the brain, which has implications for the treatment of various neurological disorders. While there are limitations to its use, N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide has several advantages for use in lab experiments, and there are several future directions for research on its potential therapeutic applications.

Synthesis Methods

The synthesis of N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide involves several steps, starting with the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-ethyl-N-methylamine to form the amide intermediate. Finally, the amide intermediate is reacted with 2-hydroxy-8-methylquinoline to form the target compound, N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide.

Scientific Research Applications

N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide has been studied extensively for its potential use in scientific research. It is known to interact with the muscarinic acetylcholine receptor subtype 4 (M4), which is primarily found in the brain. This receptor has been implicated in various neurological disorders, including Parkinson's disease, schizophrenia, and addiction. N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,5-dimethoxybenzamide has shown promise in preclinical studies as a potential treatment for these disorders.